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Chemical Profile and Known Properties

The table below summarizes the key identified properties of cyprosulfamide that are relevant to its behavior

in the environment [1] [2] [3].

Property Value | Description
IUPAC Name N-[4-(cyclopropylcarbamoyl)phenylsulfonyl]-o-anisamide [1]
CAS RN 221667-31-8 [1] [2]

Molecular Formula

Molecular Mass

Melting Point

Herbicide Safener Use

Mode of Action

Ecotoxicity

C1sH1sN20sS [1] [2]

374.41 g/mol [1] [2]

216 - 217 °C [2]

Used with herbicides like thiencarbazone-methyl and tembotrione to protect
crops [1].

Accelerates the herbicide detoxification process in crops [1].

Generally low ecotoxicity. Acute 96h LCso for fish (Cyprinodon variegatus) >
106 mg/L [1].

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s637387?utm_src=pdf-body
https://www.smolecule.com/products/s637387?utm_src=pdf-interest
https://www.smolecule.com/products/s637387?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://www.sigmaaldrich.com/IN/en/product/sial/32522
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://www.chemsrc.com/en/cas/221667-31-8_179008.html
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1283.htm
https://www.smolecule.com/products/s637387?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Property Value | Description
Environmental Fate Noted as lacking; "Little information related to its environmental fate is
Data available" [1].

Guidance for Experimental Protocol Development

In the absence of a direct method, you can design a sorption-desorption study based on standardized

guidelines for pesticides in soil. The core of this methodology involves a batch equilibrium experiment.

The following diagram outlines the conceptual workflow for such a study, from soil characterization to data

analysis.
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(Start: Develop Experimental ProtocoD

Soil Characterization

Select and sieve soils j

Sample Preparation Qvary pH, OM, clay content)

Agitate for 24h Prepare background electrolyte
(until equilibrium) (e.g., 0.01M CaClz)

: :

. . Spike cyprosulfamide solution
(Cenmfuge and fllter) (into soil/electrolyte mixture j

For desorption: replace
supernatant with fresh electrolyt

ej Batch Equilibrium Experiment

HPLC-MS/MS Analysis @xtract analyte from solutiorD
Recommended analytical method: .
HPLC-MS/MS with HILIC column Qsegr:ne;f l?égllgzi‘d?t'i?nss/ l]ﬁowg
and ESI negative ion mode [4]. yt

Data Modeling with Isotherms
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Report Sorption/Desorption Parameters

Click to download full resolution via product page
Conceptual workflow for a cyprosulfamide sorption-desorption study in soil

Key Experimental Considerations:

¢ Soil Selection: Use soils with varying properties (e.g., organic matter content, pH, clay mineralogy)
to understand how these factors influence sorption [5] [6].

¢ Analytical Method: A robust method is crucial. A study on other polar compounds used HPLC-
MS/MS with a HILIC column (like Dikma Polyamino HILIC) and an electrospray ionization (ESI)
source in negative ion mode [4]. This approach is likely suitable for cyprosulfamide.

e Sorption Isotherms: Fit the equilibrium data to models like the Freundlich or Linear model to
calculate the sorption coefficient (Kf or Kd) and the Freundlich exponent (1/n) [6].

e Desorption Hysteresis: Conduct multiple sequential desorption steps to determine if the binding is
reversible or hysteretic [5].

Summary and Research Outlook

Currently, specific data on the sorption and desorption of cyprosulfamide in soil is a significant
knowledge gap. While its low ecotoxicity suggests it may not be a high-risk compound, its environmental

fate cannot be predicted without understanding its interaction with soil components.

Your research in this area would be highly valuable. Focusing on the experimental framework above,
particularly how sorption varies with soil organic carbon and pH, will provide critical data for assessing the

mobility and persistence of cyprosulfamide in the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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